Cas no 1806757-61-8 (4-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 4-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1806757-61-8
• MF: C₉H₉F₅N₂O₂
• MW: 272.171979665756
• CID: 4843145
• Update Time: 2025-05-26

4-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C9H9F5N2O2/c10-8(11)7-5(3-17)4(2-15)1-6(16-7)18-9(12,13)14/h1,8,17H,2-3,15H2
• InChI Key： FZJPVFWFJKOXGX-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=C(C=C(N=1)OC(F)(F)F)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 264
• XLogP3: 1
• Topological Polar Surface Area: 68.4

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol

Introduction to 4-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806757-61-8)

4-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol, identified by the CAS number 1806757-61-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its amine, difluoromethyl, and trifluoromethoxy substituents, contribute to its unique chemical properties and biological interactions.

The presence of an aminomethyl group at the 4-position of the pyridine ring enhances the compound's ability to participate in hydrogen bonding and form stable interactions with biological targets. This feature is particularly valuable in drug design, as it allows for the optimization of binding affinity and selectivity. Additionally, the difluoromethyl and trifluoromethoxy groups introduce electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its reactivity and metabolic stability. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit properties relevant to various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The specific arrangement of functional groups in 4-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol positions it as a promising candidate for further exploration in these fields.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in diseases such as cancer. The ability of 4-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol to interact with kinase domains has been explored in several preclinical studies. These studies suggest that the compound can disrupt aberrant signaling pathways by inhibiting specific kinase isoforms, thereby offering a novel approach to treating kinase-dependent diseases.

Furthermore, the compound's structural features make it an attractive scaffold for further derivatization and optimization. Medicinal chemists have leveraged its core structure to develop libraries of analogs with enhanced potency, selectivity, and pharmacokinetic profiles. The use of computational methods such as molecular docking and virtual screening has accelerated the discovery process by allowing researchers to predict binding interactions and identify promising derivatives efficiently.

The trifluoromethoxy group is particularly noteworthy for its ability to enhance metabolic stability while maintaining biological activity. This property is critical for drug candidates that must withstand biotransformation processes in vivo. By incorporating this group into 4-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol, researchers have created a molecule that balances efficacy with durability against enzymatic degradation.

Recent advancements in synthetic chemistry have also contributed to the accessibility of this compound for research purposes. New methodologies have enabled more efficient and scalable synthesis routes, reducing costs and facilitating large-scale production for both academic and industrial applications. These improvements have made it feasible to conduct comprehensive biological evaluations and explore multiple therapeutic avenues.

The amine functionality at the 4-position not only facilitates hydrogen bonding but also allows for further chemical modifications through reactions such as amide bond formation or alkylation. This versatility makes 4-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol a valuable building block for constructing more complex molecules with tailored properties.

In conclusion, 4-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806757-61-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and demonstrated biological potential position it as a key candidate for further investigation in drug discovery efforts targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing next-generation therapeutics.